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Compound of Interest

Compound Name: Sert-IN-3

Cat. No.: B12367312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Sertraline, a selective

serotonin reuptake inhibitor (SSRI), in rodent models for preclinical research. The following

sections detail its mechanism of action, provide dosage guidelines for various experimental

paradigms, and outline detailed protocols for its administration and for conducting common

behavioral assays.

Mechanism of Action
Sertraline is a potent and selective inhibitor of the serotonin transporter (SERT).[1][2][3] By

binding to SERT on the presynaptic neuron, Sertraline blocks the reuptake of serotonin (5-

hydroxytryptamine, 5-HT) from the synaptic cleft. This action leads to an increased

concentration and prolonged availability of serotonin in the synapse, thereby enhancing

serotonergic neurotransmission.[2][3] While its primary target is SERT, Sertraline has very

weak effects on norepinephrine and dopamine transporters.[2] Chronic administration of

Sertraline has been shown to downregulate brain norepinephrine receptors.[2]

Quantitative Data Presentation: Sertraline Dosage in
Rodent Models
The following tables summarize reported dosages of Sertraline used in various studies

involving rat and mouse models. The appropriate dosage can vary significantly depending on
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the research question, the specific rodent strain, and the administration route.

Table 1: Sertraline Dosages in Rat Models
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Indication/
Model

Strain
Route of
Administrat
ion

Dosage
Study
Duration

Reference

Depression

(Forced Swim

Test)

Male Wistar
Intraperitonea

l (i.p.)

10 and 40

mg/kg

3 injections

over 2 days
[4]

Post-

Traumatic

Stress

Disorder

Male

Sprague-

Dawley

Intraperitonea

l (i.p.)
10 mg/kg/day 7 days [5]

Prenatal

Stress
Wistar

Oral (in

drinking

water)

5 mg/kg/day

From

postnatal day

30 to 90

[6]

Anxiety Wistar
Intraperitonea

l (i.p.)
5 mg/kg/day 8 days [7]

Pregnancy

and

Neuroplasticit

y

Sprague-

Dawley

Oral (in

biscuit)

2.5 and 10

mg/kg/day
10 days [8]

Food Intake

and Body

Weight

Lean Rats
Intraperitonea

l (i.p.)

10, 17.8, and

32 mg/kg

(twice daily)

5 days [9]

Chronic Mild

Stress
Wistar Albino Not specified

Human

therapeutic

doses

extrapolated

to animal

doses

9 weeks [10]

Ethanol

Consumption
Not specified Not specified Not specified Not specified [11]

Table 2: Sertraline Dosages in Mouse Models
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Indication/
Model

Strain
Route of
Administrat
ion

Dosage
Study
Duration

Reference

Food Intake

and Body

Weight

Genetically

obese (ob/ob)

Intraperitonea

l (i.p.)

44 mg/kg

(twice daily)
12 days [9]

Perinatal

Exposure
C57BL/6J Not specified 5 mg/kg/day

Gestation

and lactation
[12]

Experimental Protocols
Protocol 1: Preparation and Administration of Sertraline
This protocol describes the preparation of Sertraline for intraperitoneal and oral administration

in rodents.

Materials:

Sertraline hydrochloride

Vehicle (e.g., 0.9% sterile saline, 66% propylene glycol)

Sterile water for injection

Vortex mixer

Sonicator (optional)

pH meter

Sterile syringes and needles (for i.p. injection)

Gavage needles (for oral gavage)

Drinking water bottles or food pellets (for voluntary oral administration)

Preparation of Sertraline for Intraperitoneal (i.p.) Injection:
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Calculate the required amount of Sertraline hydrochloride based on the desired dose and the

number and weight of the animals.

Dissolve the Sertraline hydrochloride in 0.9% sterile saline to the final desired concentration.

[7]

Vortex the solution until the Sertraline is completely dissolved. If necessary, sonicate the

solution to aid dissolution.

Adjust the pH of the solution to a physiologically compatible range (e.g., 6.5-7.5) if

necessary.

Filter-sterilize the solution using a 0.22 µm syringe filter before administration.

Administer the solution via intraperitoneal injection at a volume of 1 ml/kg.[7]

Preparation of Sertraline for Oral Administration:

Via Drinking Water:

Dissolve Sertraline in filtered drinking water.[6]

Monitor daily water consumption to adjust the drug concentration and ensure the target

dose is administered.[6]

Prepare fresh drug solutions regularly.[6]

Via Medicated Food/Biscuit:

Dissolve Sertraline in a suitable vehicle, such as 66% propylene glycol.[8]

Inject the solution into a palatable food item, like a biscuit, and allow it to be absorbed.[8]

Ensure the entire medicated food item is consumed by the animal.[8]

Protocol 2: Forced Swim Test (FST) in Rats
The Forced Swim Test is a common behavioral assay used to screen for antidepressant

activity.
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Materials:

Transparent Plexiglas cylinders (20 cm in diameter, 40-50 cm high)

Water (23-25°C)

Stopwatch

Video recording equipment (optional)

Procedure:

Pre-test Session (Day 1):

Fill the cylinders with water to a depth of 30 cm.

Individually place each rat in a cylinder for a 15-minute swim session.

After 15 minutes, remove the rats, dry them with a towel, and return them to their home

cages. This session is for habituation and is not scored.

Drug Administration:

Administer Sertraline or vehicle according to the desired dosing regimen. A common

protocol involves three injections: 24 hours, 5 hours, and 1 hour before the test session.

Test Session (Day 2):

24 hours after the pre-test session, place the rats back into the swim cylinders.

Record the behavior for a 5-minute test session.

The primary measure is the duration of immobility, where the rat makes only the minimal

movements necessary to keep its head above water.

Increased swimming and climbing behavior, and decreased immobility time, are indicative

of an antidepressant-like effect.[4]
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Caption: Mechanism of action of Sertraline.

Experimental Workflow for a Behavioral Study
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Caption: General experimental workflow for a rodent behavioral study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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